Cas no 1547018-20-1 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid)

• Product Name: 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
• CAS No: 1547018-20-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5101555
• Update Time: 2023-08-24

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α,2-dimethyl-
• 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
• starbld0043999

• Inchi： 1S/C10H11N3O2/c1-6(10(14)15)9-4-3-8-5-11-7(2)12-13(8)9/h3-6H,1-2H3,(H,14,15)
• InChI Key： JNAMELSRGDTGEG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CC=C2C=NC(C)=NN12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5